Cas no 2309463-41-8 (Methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate)

Methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate is a specialized organic compound featuring a brominated pyridine moiety linked to an azocane ring via an ether-oxygen bridge, further esterified with a methyl acetate group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing complex heterocyclic frameworks. The bromine substituent enhances reactivity for cross-coupling reactions, while the azocane ring contributes conformational flexibility. The ester group offers functionalization potential via hydrolysis or transesterification. Its well-defined molecular architecture makes it valuable for targeted modifications in medicinal chemistry and material science. Storage under inert conditions is recommended to preserve stability.
Methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate structure
2309463-41-8 structure
Product Name:Methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate
CAS No:2309463-41-8
MF:C15H21BrN2O3
MW:357.242843389511
CID:6228311
PubChem ID:165803219
Update Time:2025-06-09

Methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate
    • EN300-7429695
    • 2309463-41-8
    • Methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate
    • Inchi: 1S/C15H21BrN2O3/c1-20-14(19)11-21-15(5-2-3-7-17-9-6-15)12-4-8-18-10-13(12)16/h4,8,10,17H,2-3,5-7,9,11H2,1H3
    • InChI Key: XJPPOLABPQRFHF-UHFFFAOYSA-N
    • SMILES: BrC1C=NC=CC=1C1(CCNCCCC1)OCC(=O)OC

Computed Properties

  • Exact Mass: 356.07356g/mol
  • Monoisotopic Mass: 356.07356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 60.4Ų

Methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7429695-0.05g
methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate
2309463-41-8 95.0%
0.05g
$2097.0 2025-03-11
Enamine
EN300-7429695-0.1g
methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate
2309463-41-8 95.0%
0.1g
$2197.0 2025-03-11
Enamine
EN300-7429695-0.25g
methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate
2309463-41-8 95.0%
0.25g
$2297.0 2025-03-11
Enamine
EN300-7429695-0.5g
methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate
2309463-41-8 95.0%
0.5g
$2396.0 2025-03-11
Enamine
EN300-7429695-1.0g
methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate
2309463-41-8 95.0%
1.0g
$2496.0 2025-03-11
Enamine
EN300-7429695-2.5g
methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate
2309463-41-8 95.0%
2.5g
$4892.0 2025-03-11
Enamine
EN300-7429695-5.0g
methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate
2309463-41-8 95.0%
5.0g
$7238.0 2025-03-11
Enamine
EN300-7429695-10.0g
methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate
2309463-41-8 95.0%
10.0g
$10732.0 2025-03-11

Additional information on Methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate

Methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate (CAS No. 2309463-41-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate, identified by its CAS number 2309463-41-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of a 3-bromopyridin-4-yl moiety and an azocan-4-yl group, make it a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

The utility of Methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate stems from its ability to undergo a variety of chemical transformations, which are essential for constructing intricate molecular architectures. The azocan-4-yl group, in particular, is known for its reactivity and stability under various conditions, allowing for its incorporation into diverse pharmacophores. This characteristic has made it a preferred choice for researchers aiming to develop small-molecule inhibitors or modulators of enzyme activity.

In recent years, the demand for high-quality intermediates like Methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate has surged due to advancements in drug discovery technologies. The compound has been employed in the synthesis of molecules targeting diseases such as cancer, inflammation, and neurological disorders. For instance, researchers have leveraged its structural framework to develop inhibitors of kinases and other enzymes involved in tumor progression. The 3-bromopyridin-4-yl substituent, which is known for its ability to enhance binding affinity and metabolic stability, has been particularly valuable in these efforts.

The synthesis of Methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a bromopyridine precursor, followed by the introduction of an azocan group through nucleophilic substitution or other coupling reactions. The final step involves esterification to yield the desired product. This synthetic route highlights the compound's complexity and the expertise required to produce it in high purity.

One of the most compelling aspects of Methyl 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetate is its potential in drug development. The combination of the azocan-4-yl and 3-bromopyridin-4-yl groups provides a rich scaffold for medicinal chemists to explore. For example, recent studies have demonstrated its use in generating novel compounds with enhanced binding interactions with biological targets. These studies often involve computational modeling and high-throughput screening to identify optimal derivatives.

The pharmaceutical industry has shown particular interest in this compound due to its versatility and potential therapeutic applications. Researchers are currently investigating its role in developing treatments for diseases where enzyme inhibition is a key strategy. The ability to modify various parts of the molecule allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug development.

In addition to its applications in small-molecule drug design, Methyl 2-{[4-(3-bromopyridin-4-yli)azocan - - - - - - - - - - - -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- ------ ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ----------------------------------- yl]oxy}acetate has been explored in material science and agrochemical research. Its unique structural features make it a candidate for developing novel polymers or agrochemicals with specific functionalities. These applications underscore the broad utility of this compound beyond traditional pharmaceuticals.

The future prospects of Methyl 2-{[4-(3-bromopyridin-- - - - yl) azo can--- can--- can--- can--- can--- can--- can--- can--- can--- can--- can--can--can--can--can--can--can--can--can--can--can an yl]oxy}acetate are promising, with ongoing research aimed at expanding its synthetic methodologies and exploring new applications. As drug discovery continues to evolve, this compound is expected to remain a valuable asset for chemists and biologists alike. Its role in developing next-generation therapeutics will likely continue to solidify its position as a cornerstone intermediate in modern pharmaceutical synthesis.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.